Cas no 7404-84-4 ( )
structure
Product Name:
CAS No:7404-84-4
MF:C8H15NO3
MW:173.209602594376
CID:978993
PubChem ID:345493
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 5-nitrooctan-2-one
- 5-nitro-octan-2-one
- AC1L82VR
- NSC403134
- SCHEMBL3411965
- 5-nitro-2-octanone
- DTXSID90323139
- 7404-84-4
- NSC-403134
- AKOS024340655
-
-
- Inchi： 1S/C8H15NO3/c1-3-4-8(9(11)12)6-5-7(2)10/h8H,3-6H2,1-2H3
- InChI Key： PYDLGEHDOLTNOA-UHFFFAOYSA-N
- SMILES： [O-][N+](C(CCC(C)=O)CCC)=O
Computed Properties
- Exact Mass: 173.10525
- Monoisotopic Mass: 173.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- Density: 1.013
- Boiling Point: 272.1°C at 760 mmHg
- Flash Point: 115.2°C
- Refractive Index: 1.441
- PSA: 60.21
- LogP: 2.32420
Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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